1-Ethyl-N-[4-(propan-2-yl)benzyl]-1H-tetrazol-5-amine

• CAS No.: 894856-92-9
• Product Name: 1-Ethyl-N-[4-(propan-2-yl)benzyl]-1H-tetrazol-5-amine
• Molecular Formula: C13H19N5
• Molecular Weight: 245.32 g/mol
• IUPAC Name: 1-ethyl-N-[(4-propan-2-ylphenyl)methyl]tetrazol-5-amine
• Standard InChI: InChI=1S/C13H19N5/c1-4-18-13(15-16-17-18)14-9-11-5-7-12(8-6-11)10(2)3/h5-8,10H,4,9H2,1-3H3,(H,14,15,17)
• Standard InChIKey: KTDWVPGNCOUOEH-UHFFFAOYSA-N
• SMILES: CCN1C(=NN=N1)NCC2=CC=C(C=C2)C(C)C
• Canonical SMILES: CCN1C(=NN=N1)NCC2=CC=C(C=C2)C(C)C
• Appearance: Solid powder
• Description: ML344 is a CqsS/LuxQ agonist probe. It acts as an inducer of light production in the absence of autoinducers.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: ML344; ML-344; ML 344
• Reference: 1: Faloon P, Youngsaye W, Bennion M, Ng WL, Hurley A, Lewis TA, Edwankar RV, Yao E, Pu J, Nag PP, Wurst JM, Bennion M, Le H, Mosher CM, Johnston S, Dandapani S, Munoz B, Palmer M, Bassler BL, Schreiber SL. Discovery of Two, Structurally Distinct Agonists of Vibrio cholerae Quorum Sensing Acting via the CqsS Membrane Receptor. 2012 Dec 14 [updated 2013 Sep 3]. Probe Reports from the NIH Molecular Libraries Program [Internet]. Bethesda (MD): National Center for Biotechnology Information (US); 2010-. Available from http://www.ncbi.nlm.nih.gov/books/NBK169447/ PubMed PMID: 24260780.
• PubChem Compound: 4727493
• Last Modified: Nov 11 2021